molecular formula C16H13NO2S B8628646 1-p-Tolyl-2-cyano-2-phenylsulfonylethylene

1-p-Tolyl-2-cyano-2-phenylsulfonylethylene

Cat. No. B8628646
M. Wt: 283.3 g/mol
InChI Key: XWJMFCVSNXHBKS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-p-Tolyl-2-cyano-2-phenylsulfonylethylene is a useful research compound. Its molecular formula is C16H13NO2S and its molecular weight is 283.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-p-Tolyl-2-cyano-2-phenylsulfonylethylene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-p-Tolyl-2-cyano-2-phenylsulfonylethylene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-p-Tolyl-2-cyano-2-phenylsulfonylethylene

Molecular Formula

C16H13NO2S

Molecular Weight

283.3 g/mol

IUPAC Name

2-(benzenesulfonyl)-3-(4-methylphenyl)prop-2-enenitrile

InChI

InChI=1S/C16H13NO2S/c1-13-7-9-14(10-8-13)11-16(12-17)20(18,19)15-5-3-2-4-6-15/h2-11H,1H3

InChI Key

XWJMFCVSNXHBKS-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)C=C(C#N)S(=O)(=O)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

120 g (1 mole) of p-methylbenzaldehyde were heated to the boil on a water separator and under reflux with 181 g (1 mole) of phenylsulfonyl-acetonitrile in 500 ml benzene with addition of 6 ml of piperidine and 3 ml of glacial acetic acid. After 5 hours, 17 ml water had separated. Upon cooling to 10° C, the 1-p-tolyl-2-cyano-2-phenylsulfonyl-ethlene crystallized; after suction filtration, washing with 150 ml of cold benzene and drying, 206 g (73% of the theory) were obtained; melting point: 145°-147° C. ##STR14##
Quantity
120 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
181 g
Type
reactant
Reaction Step Two
Quantity
6 mL
Type
reactant
Reaction Step Two
Quantity
500 mL
Type
solvent
Reaction Step Two
Quantity
3 mL
Type
solvent
Reaction Step Two

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